Cas no 1027233-22-2 (3-Hydroxy Fenretinide)

• Product name: 3-Hydroxy Fenretinide
• CAS No: 1027233-22-2
• MF: C₂₆H₃₃NO₃
• MW: 407.545127630234
• CID: 4556336

3-Hydroxy Fenretinide Chemical and Physical Properties

Names and Identifiers

• (2E,4E,6E,8E)-9-(3-hydroxy-2,6,6-trimethylcyclohex-1-enyl)-N-(4-hydroxyphenyl)-3,7-dimethylnona-2,4,6,8-tetraenamide
• 4'-Hydroxy Fenretinide
• Retinamide, 4-hydroxy-N-(4-hydroxyphenyl)-
• 3-Hydroxy Fenretinide

• Inchi： 1S/C26H33NO3/c1-18(9-14-23-20(3)24(29)15-16-26(23,4)5)7-6-8-19(2)17-25(30)27-21-10-12-22(28)13-11-21/h6-14,17,24,28-29H,15-16H2,1-5H3,(H,27,30)/b8-6+,14-9+,18-7+,19-17+
• InChI Key： UMTKXEKOPUGPJI-KFJFTADJSA-N
• SMILES： C(NC1=CC=C(O)C=C1)(=O)/C=C(/C=C/C=C(/C=C/C1C(C)(C)CCC(O)C=1C)\C)\C

Additional information on 3-Hydroxy Fenretinide

3-Hydroxy Fenretinide (CAS No. 1027233-22-2): A Comprehensive Overview of Its Applications and Recent Research Findings

3-Hydroxy Fenretinide, with the chemical identifier CAS No. 1027233-22-2, is a derivative of retinoic acid that has garnered significant attention in the field of pharmaceutical research and development. This compound, known for its structural similarity to fenretinide, exhibits unique biochemical properties that make it a promising candidate for various therapeutic applications. The increasing interest in 3-Hydroxy Fenretinide stems from its potential role in modulating inflammatory pathways, enhancing metabolic processes, and contributing to the treatment of several chronic diseases.

The pharmacological profile of 3-Hydroxy Fenretinide has been extensively studied, particularly in the context of its interaction with nuclear receptors such as the retinoic acid receptor (RAR) and peroxisome proliferator-activated receptor (PPAR). These interactions are pivotal in understanding its mechanism of action, which involves transcriptional regulation and subsequent modulation of gene expression. Recent studies have highlighted the compound's ability to influence pathways associated with lipid metabolism, inflammation, and cell differentiation, making it a versatile tool in preclinical research.

In clinical settings, 3-Hydroxy Fenretinide has been explored for its potential benefits in managing conditions such as acne vulgaris, psoriasis, and certain types of cancer. Its anti-inflammatory properties are particularly noteworthy, as it has been shown to reduce the production of pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This makes it a candidate for therapeutic strategies aimed at mitigating chronic inflammation.

One of the most compelling aspects of 3-Hydroxy Fenretinide is its potential in oncology research. Studies have demonstrated its ability to induce apoptosis in certain cancer cell lines by activating stress signaling pathways such as the p53 pathway. Furthermore, its effects on PPARδ, a receptor involved in energy metabolism, suggest that it may have applications in treating metabolic disorders like obesity and type 2 diabetes. These findings underscore the compound's multifaceted therapeutic potential.

The synthesis and characterization of 3-Hydroxy Fenretinide have also been a focus of recent research efforts. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its molecular structure and confirm its purity. These analytical methods are crucial for ensuring the quality and consistency of the compound across different batches, which is essential for both preclinical studies and potential clinical trials.

The pharmacokinetic properties of 3-Hydroxy Fenretinide have also been investigated to better understand how it is metabolized and excreted by the body. Preliminary data suggest that it undergoes biotransformation primarily via cytochrome P450 enzymes, with subsequent excretion through bile and urine. This information is vital for optimizing dosing regimens and minimizing potential side effects.

In conclusion, 3-Hydroxy Fenretinide (CAS No. 1027233-22-2) represents a significant advancement in pharmaceutical research due to its diverse range of biological activities and therapeutic implications. Its ability to modulate key signaling pathways makes it a valuable compound for further investigation across multiple disease areas. As research continues to uncover new applications and refine synthetic methodologies, 3-Hydroxy Fenretinide is poised to play an increasingly important role in the development of novel treatments for various human conditions.